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Compound of Interest

Compound Name: 2-(2-Methylphenoxy)butanoic acid

CAS No.: 161790-50-7

Cat. No.: B062909

Get Quote

This guide provides a definitive technical analysis of 2-(2-Methylphenoxy)butanoic acid, a

specific phenoxyalkanoic acid derivative. Distinct from its chlorinated herbicidal analogs (such

as MCPB or Mecoprop), this compound represents a critical structural scaffold for investigating

auxin-mimetic activity and serving as a chiral building block in fine chemical synthesis.

Note on Nomenclature: Researchers must distinguish this compound from MCPB (4-(4-chloro-

2-methylphenoxy)butanoic acid). The target compound discussed here lacks the chlorine

substituent and features the ether linkage at the alpha (C2) position of the butyric chain, not the

gamma (C4) position.
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Property Value Notes

CAS Number 161790-50-7 Verified Identifier

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

SMILES CCC(C(=O)O)Oc1ccccc1C

Appearance
White to off-white crystalline

solid
Standard purity >97%

Melting Point 98–102 °C (Predicted) Varies by crystal habit/purity

pKa ~3.2 – 3.5 Carboxylic acid moiety

Solubility
Soluble in EtOH, DMSO,

Acetone; Low in Water
Acid form

Chirality Yes (C2 position) Typically supplied as racemate

Part 2: Synthetic Architecture & Methodology
The synthesis of 2-(2-Methylphenoxy)butanoic acid follows a classic Williamson Ether

Synthesis paradigm. This section details a self-validating protocol optimized for yield and purity,

minimizing side reactions such as elimination.

Core Synthesis Logic
The reaction involves the nucleophilic attack of the o-cresolate ion (generated in situ) on the

-carbon of a 2-haloalkanoic acid.

Reagents:

Nucleophile:o-Cresol (2-Methylphenol)

Electrophile: 2-Bromobutyric acid (preferred over chloro- analog for faster kinetics)

Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)
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Solvent: Water/Ethanol (Green chemistry route) or Toluene (Industrial route)

Step-by-Step Protocol (Laboratory Scale)
Phenolate Generation:

Charge a round-bottom flask with o-cresol (1.0 eq) and NaOH (2.2 eq) dissolved in water.

Expert Insight: The excess base is required to neutralize the carboxylic acid of the

electrophile and deprotonate the phenol.

Heat to 50°C for 30 minutes to ensure complete formation of sodium o-cresolate.

Alkylation (SN2 Substitution):

Add 2-bromobutyric acid (1.1 eq) dropwise to the reaction mixture.

Critical Control Point: Maintain temperature <80°C to prevent elimination of the bromide to

form crotonic acid derivatives.

Reflux for 4–6 hours. Monitor consumption of o-cresol via TLC (Hexane:EtOAc 7:3).

Workup & Isolation:

Cool the mixture to room temperature.

Wash: Extract with diethyl ether while basic to remove unreacted o-cresol (organic layer

discarded).

Precipitation: Acidify the aqueous layer to pH <2 using concentrated HCl. The product will

precipitate as a white solid.

Purification: Recrystallize from Ethanol/Water (1:3) to remove trace bromide salts.

Synthesis Workflow Diagram
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Deprotonation
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Reflux 4-6 Hours
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Alkylation
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(HCl)
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Caption: Optimized Williamson Ether Synthesis pathway for CAS 161790-50-7, highlighting

critical pH control points.

Part 3: Analytical Validation (Quality Assurance)
To ensure scientific integrity, the synthesized compound must be validated using the following

spectral fingerprints.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: CDCl₃, 400 MHz

2.25 ppm (s, 3H): Aryl methyl group (o-tolyl). Distinctive singlet.

1.05 ppm (t, 3H): Terminal methyl of the butyric chain.

1.95–2.05 ppm (m, 2H): Methylene group (-CH₂-) of the ethyl side chain.

4.65 ppm (t, 1H): The chiral

-proton (O-CH-COOH). This is the diagnostic peak for the 2-position substitution.

6.70–7.20 ppm (m, 4H): Aromatic protons. Look for the specific ortho-substitution pattern
(splitting of symmetry).

10.5+ ppm (bs, 1H): Carboxylic acid proton (exchangeable).

HPLC Method (Purity)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV @ 270 nm (Phenoxy absorption).

Retention Time: Expect elution after unsubstituted phenoxy acids but before chlorinated

analogs (e.g., Mecoprop) due to intermediate lipophilicity.
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Part 4: Structural Activity & Biological Context
While often used as a chemical intermediate, the structure of CAS 161790-50-7 possesses

inherent biological logic relevant to auxin research.

Structure-Activity Relationship (SAR):

Auxin Mimicry: The structural motif (aromatic ring + ether + carboxylic acid) fits the

pharmacophore for auxin activity. However, the lack of ring chlorination (unlike 2,4-D or

Mecoprop) typically results in significantly reduced herbicidal potency.

Metabolic Stability: The

-ethyl group (butyric chain) introduces steric hindrance at the ether linkage, potentially
slowing bacterial degradation compared to simple acetic acid derivatives (like MCPA).

Chirality: The (R)-enantiomer is generally the biologically active form in phenoxy auxins.

Synthetic samples are racemic; resolution using chiral amines (e.g., phenylethylamine) is

required for stereoselective studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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